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Introduction
Yadanzioside C is a naturally occurring quassinoid glycoside isolated from the seeds of

Brucea javanica, a plant traditionally used in Chinese medicine.[1][2] As a member of the

triterpenoid saponin class, it exhibits a complex molecular architecture that contributes to its

diverse biological activities.[1] This technical guide provides a comprehensive overview of the

known physical and chemical properties of Yadanzioside C, along with insights into its

potential therapeutic applications and mechanisms of action.

Chemical and Physical Properties
Yadanzioside C is characterized by the molecular formula C34H46O17 and a molecular

weight of approximately 726.73 g/mol . Its glycosidic nature enhances its solubility in water, and

it is also soluble in organic solvents such as dimethyl sulfoxide (DMSO), pyridine, methanol,

and ethanol.[1] While experimentally determined physical constants such as melting point,

boiling point, and pKa are not readily available in the current literature, predicted values for

several physicochemical parameters are summarized in the table below.
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Property Value Source

Molecular Formula C34H46O17 [1]

Molecular Weight 726.73 g/mol [1]

CAS Number 95258-16-5 [1]

Predicted XLogP3 -1.6 [1]

Predicted Hydrogen Bond

Donor Count
7 [1]

Predicted Hydrogen Bond

Acceptor Count
17 [1]

Predicted Rotatable Bond

Count
7 [1]

Solubility
Soluble in Water, DMSO,

Pyridine, Methanol, Ethanol
[1]

Note: Predicted values are computationally generated and may differ from experimental values.

Biological Activities and Potential Signaling
Pathways
Yadanzioside C has garnered significant interest for its potential pharmacological activities,

including anti-inflammatory, antioxidant, anticancer, and anti-tuberculosis properties.[1]

Anticancer Activity
The primary reported biological activity of Yadanzioside C is its anti-leukemic potential. While

the precise mechanism remains under investigation, the anticancer effects of related

quassinoids often involve the induction of apoptosis (programmed cell death). This can occur

through the intrinsic (mitochondrial) pathway, which involves the regulation of pro- and anti-

apoptotic proteins.

Below is a generalized workflow for investigating the anticancer activity of a compound like

Yadanzioside C.
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In Vitro Studies

Data Analysis

Conclusion

Cancer Cell Lines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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